N-([2,3'-bipyridin]-3-ylmethyl)-2-(4-fluorobenzoyl)benzamide

• IUPAC Name: 2-(4-fluorobenzoyl)-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C25H18FN3O2/c26-20-11-9-17(10-12-20)24(30)21-7-1-2-8-22(21)25(31)29-16-19-6-4-14-28-23(19)18-5-3-13-27-15-18/h1-15H,16H2,(H,29,31)
• InChI Key: ORPDUWPGVOOKOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC=C(C=C2)F)C(=O)NCC3=C(N=CC=C3)C4=CN=CC=C4
• Molecular Formula: C25H18FN3O2
• Molecular Weight: 411.4 g/mol

Description

N-([2,3'-bipyridin]-3-ylmethyl)-2-(4-fluorobenzoyl)benzamide, also known as FBMD-8, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in the study of biological systems.

Scientific Research Applications

Positron Emission Tomography Imaging

Benzamide derivatives have been explored for their potential in imaging studies, specifically in positron emission tomography (PET) to study dopamine D2 receptors. The development and preliminary in vivo studies of fluorine-18 labeled benzamides, such as compounds 23, 26b, and 34, have demonstrated their suitability for PET imaging, highlighting the application of benzamides in neuroimaging and the study of neurological disorders (Mach et al., 1993).

Anti-inflammatory and Antimicrobial Activities

The synthesis and evaluation of benzamide derivatives for anti-inflammatory and antimicrobial properties have been a significant focus. For instance, non-acidic antiinflammatory compounds, including benzamides, have shown potent activity in models of inflammation and microbial infections, offering insights into the development of new therapeutic agents (Robert et al., 1994).

Electrospray Mass Spectrometry

In analytical chemistry, benzamide derivatives have been utilized in the study of N-linked carbohydrates, demonstrating their role in enhancing the analysis of complex biological molecules through electrospray mass spectrometry. This application is crucial for understanding glycan structures and their biological functions (Harvey, 2000).

Organic Synthesis and Medicinal Chemistry

Benzamide derivatives are instrumental in organic synthesis, serving as intermediates in the creation of various functional groups. Their role in developing synthetically useful functional groups is vital for advancing medicinal chemistry and the synthesis of new drug candidates (Wang et al., 2009).

Cancer Research

In cancer research, benzamide derivatives have shown cytotoxic effects against cancer cell lines, indicating their potential as anticancer agents. The synthesis and characterization of N-(ferrocenylmethyl)benzene-carboxamide derivatives and their observed cytotoxic effects on breast cancer cell lines underscore the application of benzamide derivatives in developing new cancer therapies (Kelly et al., 2007).